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Compound of Interest

Compound Name: Brivanib

Cat. No.: B1684546

The proper disposal of investigational drugs like Brivanib is a critical component of laboratory
safety and environmental responsibility. For researchers, scientists, and drug development
professionals, adherence to established protocols ensures compliance with regulatory
standards and minimizes risks to personnel and the environment. This guide provides
essential, step-by-step information for the safe handling and disposal of Brivanib in a
laboratory setting.

Core Principles of Investigational Drug Disposal

As an investigational compound, Brivanib waste is typically classified as hazardous
pharmaceutical waste.[1][2] Disposal procedures must comply with federal, state, and local
regulations, such as those set forth by the Environmental Protection Agency (EPA) and the
Resource Conservation and Recovery Act (RCRA).[1][3] The primary method of disposal for
this type of waste is incineration by a licensed hazardous material disposal company.[3][4][5]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to don the appropriate personal
protective equipment. The Safety Data Sheet (SDS) for Brivanib alaninate specifies the use of
protective gloves, protective clothing, and eye/face protection.[6] All handling should be
performed in a well-ventilated area to avoid inhalation of any dust or fumes.[5][6]

Step-by-Step Disposal Procedure for Brivanib
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The following procedure outlines the necessary steps for the proper disposal of unused,
expired, or contaminated Brivanib.

e Personnel Training: All individuals handling Brivanib waste must complete institutional
training on chemical and hazardous waste management.[7]

» Container Selection and Preparation:

o Select a waste container that is compatible with the physical and chemical properties of
Brivanib.[7] Glass or plastic containers are generally suitable.

o Brivanib in its original packaging, such as vials or bottles, can typically be disposed of "as
is" without being emptied.[7]

o For chemically contaminated labware (e.g., pipette tips, glassware), use a designated,
puncture-proof sharps container.[8]

o Labeling the Waste Container:

o Obtain official "THAZARDOUS WASTE" labels from your institution's Environmental Health
and Safety (EHS) department.[7] No other labels are generally acceptable.[7]

o Affix the label to the container and complete it with the following information:

Principal Investigator's (PlI) Name

Laboratory location (building and room number)

Contact phone number

Complete chemical name: "Brivanib alaninate" (avoid abbreviations) and its
concentration.[7]

o Storage in a Satellite Accumulation Area (SAA):

o Store the labeled hazardous waste container in a designated SAA.[7] This area should be
registered with the EHS department.
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o The SAA can be a locked cabinet or a secondary containment tub to prevent spills.[7]

o The research team must conduct and document weekly inspections of the SAA.[7]

e Arranging for Disposal:
o When the container is full or ready for disposal, contact your institution's EHS office.[3][7]
o Submit a chemical waste disposal request form as required by your institution.[7]

o EHS will then coordinate the pickup and transport of the waste to a licensed hazardous
waste incineration facility.[3][4]

o Documentation:

o Maintain meticulous records of all disposed investigational products.[9] This
documentation is crucial for regulatory compliance and institutional audits.[2]

Accidental Release Measures

In the event of a spill, prevent further leakage if it is safe to do so.[6] Avoid dust formation.[6]
Collect the spilled material and arrange for its disposal as hazardous waste following the
procedures outlined above.[6]

Safety and Handling Data for Brivanib Alaninate
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Data Point Information Source

Protective gloves, protective
Personal Protective Equipment  clothing, eye protection, face [6]

protection.

Do not eat, drink, or smoke
when using. Wash hands
) ) thoroughly after handling.
Handling Precautions ) ) [6]
Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Store locked up in a dry, well-
Storage ] [51[6]
ventilated place.

Use dry chemical, carbon
Extinguishing Media dioxide, or alcohol-resistant [51[6]

foam in case of fire.

Rinse mouth with water. Do not
First Aid: Ingestion induce vomiting. Seek [5][6]

immediate medical attention.

Take off contaminated clothing
First Aid: Skin Contact immediately. Wash off with [51[6]

soap and plenty of water.

Rinse with pure water for at
First Aid: Eye Contact least 15 minutes and consulta  [5][6]

doctor.

Brivanib Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Brivanib in a
research setting.
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Caption: Workflow for the proper disposal of Brivanib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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